3-[2-(2,4-difluorophenyl)ethyl]-1-[4-(1H-pyrazol-3-yl)benzoyl]piperidine

• IUPAC Name: [3-[2-(2,4-difluorophenyl)ethyl]piperidin-1-yl]-[4-(1H-pyrazol-5-yl)phenyl]methanone
• InChI: InChI=1S/C23H23F2N3O/c24-20-10-9-17(21(25)14-20)4-3-16-2-1-13-28(15-16)23(29)19-7-5-18(6-8-19)22-11-12-26-27-22/h5-12,14,16H,1-4,13,15H2,(H,26,27)
• InChI Key: HDAHNLBDNLKTJF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=C(C=C2)C3=CC=NN3)CCC4=C(C=C(C=C4)F)F
• Molecular Formula: C23H23F2N3O
• Molecular Weight: 395.4 g/mol

Description

3-[2-(2,4-difluorophenyl)ethyl]-1-[4-(1H-pyrazol-3-yl)benzoyl]piperidine is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[2-(2,4-difluorophenyl)ethyl]-1-[4-(1H-pyrazol-3-yl)benzoyl]piperidine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[2-(2,4-difluorophenyl)ethyl]-1-[4-(1H-pyrazol-3-yl)benzoyl]piperidine are still being studied. However, it has been shown to have potential anti-cancer and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[2-(2,4-difluorophenyl)ethyl]-1-[4-(1H-pyrazol-3-yl)benzoyl]piperidine in lab experiments is its potential to inhibit the activity of specific enzymes and proteins. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in certain experiments.

Future Directions

There are several future directions for research on 3-[2-(2,4-difluorophenyl)ethyl]-1-[4-(1H-pyrazol-3-yl)benzoyl]piperidine. One direction is to further study its potential use as a therapeutic agent for cancer and neurological disorders. Another direction is to study its potential use as a tool in chemical biology research. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis method for 3-[2-(2,4-difluorophenyl)ethyl]-1-[4-(1H-pyrazol-3-yl)benzoyl]piperidine involves several steps. The first step involves the reaction of 2,4-difluorophenylacetic acid with ethylene glycol to form the corresponding diester. The second step involves the reaction of the diester with 4-(1H-pyrazol-3-yl)benzoyl chloride in the presence of a base to form the corresponding acid chloride. The final step involves the reaction of the acid chloride with piperidine in the presence of a base to form 3-[2-(2,4-difluorophenyl)ethyl]-1-[4-(1H-pyrazol-3-yl)benzoyl]piperidine.

Scientific Research Applications

3-[2-(2,4-difluorophenyl)ethyl]-1-[4-(1H-pyrazol-3-yl)benzoyl]piperidine has potential applications in various fields of scientific research. It has been studied for its potential use as a therapeutic agent for the treatment of cancer, Alzheimer's disease, and other neurological disorders. It has also been studied for its potential use as a tool in chemical biology research.